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Compound of Interest

Compound Name: Kaempferol-3-O-glucorhamnoside

Cat. No.: B600530 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides core technical data on Kaempferol-3-O-glucorhamnoside, a flavonoid

glycoside found in various plants, including Thesium chinense Turcz.[1][2] It is recognized for

its potential anti-inflammatory and antioxidant properties.[1][2]

Physicochemical Data
The fundamental molecular properties of Kaempferol-3-O-glucorhamnoside are summarized

below. This data is essential for analytical chemistry, molecular modeling, and pharmacokinetic

studies. Note that Kaempferol-3-O-rutinoside is a common synonym for this compound.

Property Value Source

Molecular Formula C₂₇H₃₀O₁₅ [1][3][4][5]

Molecular Weight 594.52 g/mol [1][3][4]

Exact Mass 594.15847025 Da [3][4][5]

Methodological Considerations for Analysis
While detailed experimental protocols are beyond the scope of this specific guide, the

characterization and quantification of Kaempferol-3-O-glucorhamnoside in biological or
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botanical matrices typically involve a combination of the following well-established analytical

techniques:

High-Performance Liquid Chromatography (HPLC): Used for the separation and

quantification of the compound from complex mixtures. A C18 reversed-phase column is

often employed with a gradient elution system, typically involving acetonitrile and water

(often acidified with formic or acetic acid) as the mobile phase. Detection is commonly

performed using a Diode-Array Detector (DAD) or UV-Vis detector.

Mass Spectrometry (MS): Often coupled with liquid chromatography (LC-MS), this technique

is crucial for structural confirmation. Electrospray ionization (ESI) is a common ionization

source. High-resolution mass spectrometry (e.g., Q-TOF or Orbitrap) can confirm the

elemental composition by providing a highly accurate mass measurement.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are

indispensable for the complete structural elucidation of the molecule, including the

confirmation of the aglycone structure, the identity of the sugar moieties (glucose and

rhamnose), and the specific linkage positions between them.

A typical workflow for the identification of this compound would involve extraction from the plant

material using a solvent like methanol or ethanol, followed by purification steps, and finally,

analysis by HPLC, LC-MS, and NMR for definitive identification and quantification.

Molecular Structure and Composition
Kaempferol-3-O-glucorhamnoside is a glycoside, meaning it is composed of a non-sugar

component (aglycone) and one or more sugar moieties. The logical relationship between these

components is illustrated below.
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Caption: Molecular composition of Kaempferol-3-O-glucorhamnoside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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